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Abstract

This document provides a comprehensive technical overview of the tetrapeptide Val-Gly-Ser-
Glu (VGSE). It detalls its function as an Eosinophil Chemotactic Factor of Anaphylaxis (ECF-A)
and its primary characterized activity: the enhancement of complement and Fc receptors on
eosinophils. This guide synthesizes available quantitative data, provides a detailed
experimental protocol for assessing its biological activity, and presents visual representations of
its functional pathway and experimental workflow.

Core Identity and Function

The Val-Gly-Ser-Glu (VGSE) sequence is a naturally occurring tetrapeptide identified as a
component of the Eosinophil Chemotactic Factor of Anaphylaxis (ECF-A). Its principal and
most well-documented biological function is the selective modulation of human eosinophil
activity. Specifically, VGSE has been shown to dose-dependently increase the number of
human eosinophils forming rosettes with complement-coated particles, indicating an
enhancement of complement receptors on the cell surface.

Quantitative Data

The biological activity of Val-Gly-Ser-Glu has been primarily quantified through in vitro
chemotaxis and rosette formation assays. The following table summarizes the key quantitative
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findings from the scientific literature.

Parameter Organism/Cell Type Value Reference
Peak In Vitro ] ]
_ o Human Eosinophils 3x108Mto10°M [1]
Chemotactic Activity
Eosinophil o
o ) Significant at 104 M
Accumulation in Skin Human [2]
o and 10-° M
(in vivo)
Eosinophil Fc o
Rat and Human Qualitatively
Receptor ) ) [3]
Eosinophils demonstrated
Enhancement

Mechanism of Action

The precise signaling pathway initiated by the direct binding of Val-Gly-Ser-Glu to a specific

receptor has not been fully elucidated in the available literature. The primary mechanism of

action appears to be the enhancement of the function or surface expression of complement

(C3b) and Fc receptors on eosinophils. This leads to an increased capacity of eosinophils to

interact with opsonized particles and may contribute to their role in immune responses,

particularly against helminthic larvae.

The following diagram illustrates the proposed functional pathway of Val-Gly-Ser-Glu in

eosinophils.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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